Cas no 2228967-26-6 (2-(3-methylpyrazin-2-yl)butanedioic acid)

• Product Name: 2-(3-methylpyrazin-2-yl)butanedioic acid
• CAS No: 2228967-26-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 5886040
• PubChem ID: 165681190
• Update Time: 2023-12-27

2-(3-methylpyrazin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylpyrazin-2-yl)butanedioic acid
• EN300-1742785
• 2228967-26-6

• Inchi： 1S/C9H10N2O4/c1-5-8(11-3-2-10-5)6(9(14)15)4-7(12)13/h2-3,6H,4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： ZLGDHIRCDXCMRW-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=NC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 100Ų